Cas no 76837-94-0 (Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI))

• Product name: Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI)
• CAS No: 76837-94-0
• MF: C₅H₂N₄S₄-₂^.₂[K+]
• MW: 324.55278
• MDL: MFCD00799297
• CID: 548585
• PubChem ID: 2759843

Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI)
• dipotassium,N-cyano-1-[(N-cyano-C-sulfidocarbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
• Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
• A838861
• AC1MC1C2
• dipotassium N-cyano-1-[(N-cyano-C-sulfanidyl-carbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
• dipotassium N-cyano-1-[[[cyanoimino(sulfido)methyl]thio]methylthio]methanimidothioate
• Methylen-bis(kaliumcyanimidodithiocarbonat)
• Methylenebis(cyanimidodithiocarbonic acid)-S,S-
• dipotassium;N-cyano-1-[(N-cyano-C-sulfidocarbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
• METHYLENEBIS(CYANIMIDODITHIOCARBONICACID)-S,S-DIPOTASSIUMSALT
• 76837-94-0
• MFCD00799297
• Dipotassium (2E,7E)-1,9-dinitrilo-4,6-dithia-2,8-diazanona-2,7-diene-3,7-bis(thiolate)
• Methylenebis(cyanoimidodithiocarbonic acid)-S,S-dipotassium salt
• DTXSID20374937

• MDL： MFCD00799297
• Inchi： InChI=1S/C5H4N4S4.2K/c6-1-8-4(10)12-3-13-5(11)9-2-7;;/h3H2,(H,8,10)(H,9,11);;/q;2*+1/p-2
• InChI Key： HMFASUCAOFNEKF-UHFFFAOYSA-L
• SMILES： C(#N)N=C([S-])SCSC(=NC#N)[S-].[K+].[K+]

Computed Properties

• Exact Mass: 323.84400
• Monoisotopic Mass: 323.8436437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Melting Point: 230 °C
• PSA: 173.50000
• LogP: 2.47946